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Compound of Interest

Compound Name: (1S,2R)-Alicapistat

Cat. No.: B12403539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1S,2R)-Alicapistat, also known as ABT-957, is a potent and selective inhibitor of human

calpains 1 and 2.[1][2][3] Calpains are calcium-dependent cysteine proteases, and their

aberrant activation has been implicated in the pathophysiology of various disorders, including

neurodegenerative diseases like Alzheimer's Disease.[4][5] Accurate and consistent

preparation of (1S,2R)-Alicapistat stock solutions is critical for obtaining reliable and

reproducible results in preclinical research and drug development assays. This document

provides a detailed protocol for the preparation, storage, and handling of (1S,2R)-Alicapistat
stock solutions.

Chemical Properties and Data
A summary of the key chemical properties of (1S,2R)-Alicapistat is provided in the table below

for easy reference.
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Property Value Source

Molecular Formula C₂₅H₂₇N₃O₄ [6]

Molecular Weight 433.5 g/mol [6]

CAS Number 1254698-46-8 [6]

Appearance Solid N/A

Solubility (DMSO)
25-100 mg/mL (Requires

sonication)
[1][7]

IC₅₀ (Calpain 1) 395 nM [1]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of (1S,2R)-Alicapistat in
Dimethyl Sulfoxide (DMSO).

3.1. Materials and Reagents

(1S,2R)-Alicapistat powder

Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO), newly opened

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath

3.2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.
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Handle (1S,2R)-Alicapistat powder in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

3.3. Stock Solution Calculation

To prepare a 10 mM stock solution, the required mass of (1S,2R)-Alicapistat can be calculated

using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 433.5 g/mol / 1000 = 4.335 mg

3.4. Step-by-Step Procedure

Weighing: Accurately weigh the calculated amount of (1S,2R)-Alicapistat powder using a

calibrated analytical balance.

Solubilization: Add the weighed powder to a sterile microcentrifuge tube or amber glass vial.

Add the desired volume of newly opened, anhydrous DMSO.

Dissolution: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Sonication: Place the tube/vial in an ultrasonic water bath. Sonicate the solution until the

compound is completely dissolved.[1][7] Visual inspection should confirm a clear solution

with no visible particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of

preparation, and storage temperature.

Storage and Stability
Proper storage is crucial to maintain the integrity of the (1S,2R)-Alicapistat stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12403539?utm_src=pdf-body
https://www.benchchem.com/product/b12403539?utm_src=pdf-body
https://www.benchchem.com/product/b12403539?utm_src=pdf-body
https://www.medchemexpress.com/1s-2r-alicapistat.html
https://www.medchemexpress.com/Alicapistat.html
https://www.benchchem.com/product/b12403539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Temperature Shelf Life

-20°C 1 month

-80°C 6 months

It is strongly recommended to store the stock solution at -80°C for long-term use.[7] Avoid

repeated freeze-thaw cycles as this can degrade the compound. When ready to use, thaw an

aliquot at room temperature and use it immediately. Do not refreeze any unused portion of the

thawed aliquot.

Visual Representations
Diagram 1: Stock Solution Preparation Workflow
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Caption: Workflow for preparing (1S,2R)-Alicapistat stock solution.
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Diagram 2: Calpain Inhibition Signaling Pathway
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Caption: Inhibition of the calpain signaling pathway by (1S,2R)-Alicapistat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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